Cas no 2034587-51-2 (2-fluoro-N-[2-(6-methylimidazo[1,2-b]pyrazol-1-yl)ethyl]benzamide)

• Product Name: 2-fluoro-N-[2-(6-methylimidazo[1,2-b]pyrazol-1-yl)ethyl]benzamide
• CAS No: 2034587-51-2
• MF: C₁₅H₁₅FN₄O
• MW: 286.304206132889
• CID: 5360109
• Update Time: 2025-10-31

2-fluoro-N-[2-(6-methylimidazo[1,2-b]pyrazol-1-yl)ethyl]benzamide Chemical and Physical Properties

Names and Identifiers

• 2-fluoro-N-[2-(6-methylimidazo[1,2-b]pyrazol-1-yl)ethyl]benzamide

• Inchi： 1S/C15H15FN4O/c1-11-10-14-19(8-9-20(14)18-11)7-6-17-15(21)12-4-2-3-5-13(12)16/h2-5,8-10H,6-7H2,1H3,(H,17,21)
• InChI Key： QOQKTXFYFIULJF-UHFFFAOYSA-N
• SMILES： C(NCCN1C2=CC(C)=NN2C=C1)(=O)C1=CC=CC=C1F

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzoic acids and derivatives Halobenzoic acids and derivatives

Additional information on 2-fluoro-N-[2-(6-methylimidazo[1,2-b]pyrazol-1-yl)ethyl]benzamide

Comprehensive Analysis of 2-fluoro-N-[2-(6-methylimidazo[1,2-b]pyrazol-1-yl)ethyl]benzamide (CAS No. 2034587-51-2)

2-fluoro-N-[2-(6-methylimidazo[1,2-b]pyrazol-1-yl)ethyl]benzamide (CAS No. 2034587-51-2) is a novel heterocyclic compound that has garnered significant attention in pharmaceutical and biochemical research due to its unique structural features and potential therapeutic applications. This compound belongs to the class of imidazo[1,2-b]pyrazole derivatives, which are known for their diverse biological activities, including anti-inflammatory, anticancer, and antimicrobial properties. The presence of a fluoro substituent and a benzamide moiety further enhances its pharmacological profile, making it a promising candidate for drug discovery.

In recent years, the scientific community has shown growing interest in imidazo[1,2-b]pyrazole derivatives due to their ability to modulate key biological pathways. Researchers are particularly intrigued by the compound's potential to target protein kinases and G-protein-coupled receptors (GPCRs), which are critical in treating diseases like cancer, diabetes, and neurodegenerative disorders. The 2-fluoro-N-[2-(6-methylimidazo[1,2-b]pyrazol-1-yl)ethyl]benzamide structure is optimized for high binding affinity and selectivity, addressing the demand for more effective and safer therapeutics.

The synthesis of CAS No. 2034587-51-2 involves multi-step organic reactions, including condensation, cyclization, and amidation, to achieve the desired purity and yield. Advanced analytical techniques such as NMR spectroscopy, mass spectrometry, and HPLC are employed to characterize the compound, ensuring its compliance with regulatory standards. Its stability under various pH conditions and solubility in organic solvents make it suitable for formulation development, a topic frequently searched by pharmaceutical professionals.

One of the most searched questions related to this compound is: "What are the potential applications of 2-fluoro-N-[2-(6-methylimidazo[1,2-b]pyrazol-1-yl)ethyl]benzamide in drug development?" Current studies suggest its utility in targeted cancer therapy, where it exhibits inhibitory effects on specific oncogenic proteins. Additionally, its neuroprotective properties are being explored for treating conditions like Alzheimer's and Parkinson's diseases, aligning with the rising global focus on neurodegenerative research.

Another hot topic is the structure-activity relationship (SAR) of imidazo[1,2-b]pyrazole derivatives. Researchers are investigating how modifications to the fluoro or benzamide groups impact the compound's efficacy and safety. This aligns with the increasing demand for personalized medicine and precision drug design, which are trending keywords in scientific literature and AI-driven research platforms.

From an industrial perspective, CAS No. 2034587-51-2 is gaining traction in high-throughput screening (HTS) libraries, where it serves as a lead compound for identifying new drug candidates. Its compatibility with automated synthesis platforms and computational modeling tools further enhances its appeal to biotech and pharmaceutical companies. These aspects are frequently discussed in forums and publications focused on innovative drug discovery.

In conclusion, 2-fluoro-N-[2-(6-methylimidazo[1,2-b]pyrazol-1-yl)ethyl]benzamide (CAS No. 2034587-51-2) represents a cutting-edge compound with immense potential in modern medicine. Its unique chemical structure, coupled with its versatile biological activities, positions it as a valuable asset for researchers and developers aiming to address unmet medical needs. As the scientific community continues to unravel its mechanisms and applications, this compound is poised to play a pivotal role in the future of therapeutic innovation.